Methyl 2-[(2-chloro-4,5-difluorobenzoyl)amino]-5-iodobenzoate

• Molecular Formula: C15H9ClF2INO3
• Molecular Weight: 451.59 g/mol
• IUPAC Name: methyl 2-[(2-chloro-4,5-difluorobenzoyl)amino]-5-iodobenzoate
• InChI: InChI=1S/C15H9ClF2INO3/c1-23-15(22)9-4-7(19)2-3-13(9)20-14(21)8-5-11(17)12(18)6-10(8)16/h2-6H,1H3,(H,20,21)
• InChI Key: AOFVAXRFITWGRZ-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(C=CC(=C1)I)NC(=O)C2=CC(=C(C=C2Cl)F)F

Description

is a chemical compound with the following structural formula:

Methyl 2-[(2-chloro-4,5-difluorobenzoyl)amino]-5-iodobenzoate: $$\text{CH}_3\text{OC(O)C}_6\text{H}_3\text{I}(N\text{HCO}C_6\text{H}_2\text{F}_2\text{Cl}))$$CH3​OC(O)C6​H3​I(NHCOC6​H2​F2​Cl))

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• It belongs to the class of organic compounds known as benzoic acid esters.
• This compound combines an iodine atom, a chloro-difluorobenzoyl group, and an amino group in its structure.

Preparation Methods

Synthetic Routes:

Reaction Conditions:

Industrial Production:

Chemical Reactions Analysis

Common Reagents and Conditions:

Major Products:

Scientific Research Applications

Chemistry: Used as a synthetic intermediate for more complex molecules.

Biology and Medicine: Limited information available, but it could be explored as a potential drug candidate.

Industry: May find applications in materials science or as a building block for specialty chemicals.

Mechanism of Action

• The exact mechanism is not well-documented, but it likely interacts with biological targets through its functional groups (iodine, benzoyl, and amino).

Comparison with Similar Compounds

Similar Compounds:

Remember that further research and experimental data are necessary to fully understand the compound’s properties and applications